Cas no 1258615-41-6 (6-(3-Aminocarbonylphenyl)-2-formylphenol)

6-(3-Aminocarbonylphenyl)-2-formylphenol is a bifunctional aromatic compound featuring both formyl and aminocarbonyl substituents on a phenolic scaffold. Its molecular structure enables versatile reactivity, making it a valuable intermediate in organic synthesis, particularly for constructing heterocyclic frameworks or functionalized polymers. The presence of the formyl group allows for further derivatization via condensation or nucleophilic addition reactions, while the aminocarbonyl moiety provides opportunities for amide bond formation. This compound is suitable for applications in pharmaceutical and materials chemistry, where precise functional group manipulation is required. Its stability under standard conditions ensures consistent handling and storage, facilitating its use in multi-step synthetic routes.

6-(3-Aminocarbonylphenyl)-2-formylphenol structure

1258615-41-6 structure

Product Name:6-(3-Aminocarbonylphenyl)-2-formylphenol

CAS No:1258615-41-6

MF:C₁₄H₁₁NO₃

MW:241.242043733597

MDL:MFCD18086623

CID:2760897

PubChem ID:53220403

Update Time:2025-08-04

6-(3-Aminocarbonylphenyl)-2-formylphenol Chemical and Physical Properties

Names and Identifiers

- DTXSID60685150
- 3'-Formyl-2'-hydroxy[1,1'-biphenyl]-3-carboxamide
- 1258615-41-6
- MFCD18086623
- 6-(3-AMINOCARBONYLPHENYL)-2-FORMYLPHENOL
- SCHEMBL2560703
- 6-(3-Aminocarbonylphenyl)-2-formylphenol, 95%
- 6-(3-Aminocarbonylphenyl)-2-formylphenol
- MDL： MFCD18086623
- Inchi： 1S/C14H11NO3/c15-14(18)10-4-1-3-9(7-10)12-6-2-5-11(8-16)13(12)17/h1-8,17H,(H2,15,18)
- InChI Key： KLXHRBZSZOEFTR-UHFFFAOYSA-N
- SMILES： OC1C(C=O)=CC=CC=1C1C=CC=C(C(N)=O)C=1

Computed Properties

Exact Mass: 241.07389321Da
Monoisotopic Mass: 241.07389321Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 318
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 80.4Å²

6-(3-Aminocarbonylphenyl)-2-formylphenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB320808-5 g	6-(3-Aminocarbonylphenyl)-2-formylphenol, 95%; .	1258615-41-6	95%	5g	€1159.00	2023-04-26
abcr	AB320808-5g	6-(3-Aminocarbonylphenyl)-2-formylphenol, 95%; .	1258615-41-6	95%	5g	€1159.00	2025-04-21

6-(3-Aminocarbonylphenyl)-2-formylphenol Related Literature

1. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
2. An integrated microfluidic platform for sensitive and rapid detection of biological toxins†

Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
3. An automated in-chip-catalytic–spectrophotometric method for determination of copper(ii) using a multisyringe flow injection analysis-multipumping flow system†

Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
4. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
5. Aggregation-induced emission enhancement of carbon quantum dots and applications in light emitting devices

Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154

Additional information on 6-(3-Aminocarbonylphenyl)-2-formylphenol

Recent Advances in the Study of 6-(3-Aminocarbonylphenyl)-2-formylphenol (CAS: 1258615-41-6)

The compound 6-(3-Aminocarbonylphenyl)-2-formylphenol (CAS: 1258615-41-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the unique structural features of 6-(3-Aminocarbonylphenyl)-2-formylphenol, which make it a promising candidate for targeting specific biological pathways. The compound's ability to interact with key enzymes and receptors has been demonstrated in vitro, suggesting its utility in the development of novel therapeutics for diseases such as cancer and inflammatory disorders.

One of the most notable advancements in the study of this compound is its role as a selective inhibitor of certain kinases involved in cell proliferation. Researchers have employed advanced computational modeling and high-throughput screening techniques to elucidate the binding mechanisms of 6-(3-Aminocarbonylphenyl)-2-formylphenol, providing valuable insights into its mode of action.

In addition to its kinase inhibitory properties, recent investigations have explored the compound's potential as an anti-inflammatory agent. Preliminary results indicate that 6-(3-Aminocarbonylphenyl)-2-formylphenol can modulate the activity of pro-inflammatory cytokines, offering a new avenue for the treatment of chronic inflammatory conditions.

The synthesis of 6-(3-Aminocarbonylphenyl)-2-formylphenol has also been optimized in recent studies, with researchers developing more efficient and scalable methods for its production. These advancements are critical for ensuring the compound's availability for further preclinical and clinical studies.

Despite these promising findings, challenges remain in the development of 6-(3-Aminocarbonylphenyl)-2-formylphenol as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future research. Nevertheless, the compound's unique properties and demonstrated biological activities make it a compelling subject for ongoing investigation.

In conclusion, the latest research on 6-(3-Aminocarbonylphenyl)-2-formylphenol (CAS: 1258615-41-6) underscores its potential as a versatile tool in drug discovery. Continued exploration of its mechanisms of action and therapeutic applications will be essential for translating these findings into clinical benefits.